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Compound of Interest

Compound Name: Dioxybenzone (Standard)

Cat. No.: B1678072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of dioxybenzone

(benzophenone-8), a widely used UV filter in sunscreens and other personal care products.

Understanding the solubility of dioxybenzone in various organic solvents is critical for

formulation development, ensuring product efficacy, stability, and safety. This document

compiles quantitative and qualitative solubility data, outlines a detailed experimental protocol

for solubility determination, and presents a visual representation of the experimental workflow.

Quantitative Solubility of Dioxybenzone
The solubility of dioxybenzone in a range of organic solvents at 25°C is summarized in the

table below. The data has been collated from various scientific sources and standardized to

provide a clear comparison.
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Organic Solvent
Solubility ( g/100 mL) at
25°C

Data Source

Methyl Ethyl Ketone (MEK) 44.79 ChemicalBook

Benzene 40.79 ChemicalBook

Ethanol (95%) 21.8 The Merck Index[1]

Carbon Tetrachloride 35.25 ChemicalBook

Isopropanol 17.0 The Merck Index[1]

Dioctyl Phthalate (DOP) 30.48 ChemicalBook

Propylene Glycol 6.2 The Merck Index[1]

Ethylene Glycol 3.0 The Merck Index[1]

n-Hexane 1.5 The Merck Index[1]

Dimethyl Sulfoxide (DMSO) ≥ 10 MedChemExpress

Methanol Freely Soluble The Merck Index[1]

Toluene Freely Soluble The Merck Index[1]

Acetone Freely Soluble* -

Water Insoluble The Merck Index[1]

Note: While quantitative data for acetone was not found, the parent compound, benzophenone,

is "very soluble" in acetone. It is therefore highly likely that dioxybenzone is also freely soluble

in acetone.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of dioxybenzone in an

organic solvent, based on the widely used shake-flask method followed by concentration

analysis. This protocol is a representative example and may be adapted based on specific

laboratory equipment and analytical capabilities.

1. Materials and Equipment:
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Dioxybenzone (high purity)

Selected organic solvent (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature orbital shaker or water bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a calibrated

UV-Vis spectrophotometer.

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of dioxybenzone to a series of vials.

Accurately pipette a known volume of the selected organic solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature orbital shaker or water bath set at 25°C.

Shake the vials at a constant speed for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached. A preliminary time-course study can determine the optimal

equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at 25°C for at least 2 hours to allow

the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

Filter the withdrawn supernatant through a syringe filter into a clean vial.

Accurately dilute the filtered solution with the same organic solvent to a concentration

within the linear range of the analytical method.

Concentration Analysis (using HPLC):

Prepare a series of standard solutions of dioxybenzone of known concentrations in the

selected solvent.

Generate a calibration curve by injecting the standard solutions into the HPLC system and

recording the peak areas.

Inject the diluted sample solutions into the HPLC and determine their concentrations from

the calibration curve.

Back-calculate the original concentration of dioxybenzone in the saturated solution,

accounting for the dilution factor.

3. Data Analysis:

The solubility is expressed as grams of dioxybenzone per 100 mL of solvent.

The experiment should be performed in triplicate to ensure the reproducibility of the results.

Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of dioxybenzone.
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Preparation of Saturated Solution

Sample Collection

Concentration Analysis

Add excess Dioxybenzone to vial

Add known volume of solvent

Equilibrate at 25°C with shaking

Settle excess solid

Withdraw supernatant

Filter supernatant

Analyze diluted sample

Prepare standard solutions

Generate calibration curve (HPLC/UV-Vis)

Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining dioxybenzone solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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